Structural Differentiation from Co-Isolated Analog
The target compound is distinguished from its closest co‑isolated analog—5,3′‑dihydroxy‑6,7,4′,5′‑tetramethoxyflavanone—by specific differences in molecular formula, exact mass, and 13C NMR chemical shifts. The absence of a methoxy group at C‑7 in the target compound (replaced by a hydroxy group) and the presence of a 3′‑OH (vs. 3′‑OCH3 in the analog) are unequivocally resolved by HMBC correlations and carbon chemical shift data [REFS‑1].
vs analog: C₁₉H₂₀O₈ (MW 376.38); 5,3′-OH; 6,7,4′,5′-OCH₃
| Evidence Dimension | Molecular Formula and Exact Mass |
|---|---|
| Target Compound Data | C18H18O8; [M]+ m/z 362.0999 (HRFABMS) |
| Comparator Or Baseline | 5,3′-Dihydroxy-6,7,4′,5′-tetramethoxyflavanone: C19H20O8; [M]+ m/z 376.1154 |
| Quantified Difference | Δ14 Da (C19H20O8 vs. C18H18O8); Δ ~14 mass units |
| Conditions | Positive HRFABMS, mixed matrix (glycerol/m‑NBA/thioglycerol + 0.1% TFA) |
Why This Matters
The 14 Da mass difference and distinct molecular formula enable unambiguous differentiation by HRMS, essential for confirming compound identity during procurement and ensuring experimental reproducibility in metabolomics or natural product dereplication studies.
- [1] Flagg ML, Wächter GA, Davis AL, Montenegro G, Timmermann BN. Two novel flavanones from Greigia sphacelata. J Nat Prod. 2000;63(12):1689-1691. View Source
